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Compound of Interest

Compound Name: Ethyl 2-octynoate

Cat. No.: B080503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

Ethyl 2-octynoate. Adherence to these procedures is essential for ensuring personal safety

and regulatory compliance within a laboratory setting. Ethyl 2-octynoate is classified as a skin

sensitizer and requires careful handling to prevent adverse health effects.

Hazard Identification and Quantitative Data
Ethyl 2-octynoate may cause an allergic skin reaction and is categorized as a skin sensitizer,

category 1A.[1] It is crucial to handle this chemical with appropriate protective measures to

avoid direct contact.
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Property Value

Molecular Formula C10H16O2

Molecular Weight 168.23 g/mol [1]

CAS Number 10519-20-7[2]

Boiling Point 206 - 208 °C / 402.8 - 406.4 °F @ 760 mmHg

Flash Point 75 °C / 167 °F

Specific Gravity 0.868

Vapor Pressure 0.2 mmHg @ 25 °C

Appearance Colorless liquid

Odor Sweet

Personal Protective Equipment (PPE)
The primary defense against exposure to Ethyl 2-octynoate is the correct selection and use of

personal protective equipment.
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PPE Category
Routine Handling in a
Fume Hood

Spill Cleanup or Handling
Outside a Fume Hood

Eye/Face Protection

Chemical safety goggles or

safety glasses with side

shields.[3]

Tightly fitting chemical safety

goggles and a face shield.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[4] Double

gloving is recommended for

extended contact.[4]

Heavy-duty, chemical-resistant

gloves (e.g., Butyl rubber or

Viton™).

Body Protection
A standard laboratory coat,

fully buttoned.[4]

A chemical-resistant apron or

coveralls over a laboratory

coat.

Respiratory Protection

Not typically required when

handled within a certified

chemical fume hood.

A NIOSH-approved respirator

with an organic vapor

cartridge.[3]

Operational Plan: Safe Handling of Ethyl 2-
octynoate
This step-by-step protocol ensures the safe handling of Ethyl 2-octynoate during routine

laboratory procedures.

Preparation
Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are accessible and unobstructed.

Gather all necessary materials, including Ethyl 2-octynoate, appropriate glassware, and

required PPE.

Donning PPE
Put on a laboratory coat, ensuring it is fully buttoned.
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Don chemical safety goggles.

Wash hands thoroughly and dry them.

Put on the inner pair of nitrile gloves.

Put on the outer pair of nitrile gloves.

Handling Procedure
Conduct all manipulations of Ethyl 2-octynoate inside the chemical fume hood to minimize

inhalation exposure.

Avoid direct contact with skin and eyes.[3]

Use appropriate, clean glassware and equipment to prevent spills.

Keep containers of Ethyl 2-octynoate closed when not in use.

Doffing PPE
Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out.

Remove the laboratory coat, folding the contaminated side inward.

Remove safety goggles.

Remove the inner pair of gloves using the same peeling technique.

Wash hands thoroughly with soap and water.

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[3]
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In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

[5] If skin irritation or a rash occurs, get medical advice.[6] Remove contaminated clothing.[6]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes,

including under the eyelids, and consult a physician.[5]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[5]

Spill Response
Isolate the Area: Evacuate unnecessary personnel from the spill area.

Ventilate: Ensure adequate ventilation. For large spills, a NIOSH-approved respirator may be

necessary.[3]

Containment: Use an inert absorbent material such as sand, earth, or vermiculite to soak up

the spill.[3] Do not use combustible materials like sawdust.

Cleanup: Collect the absorbent material into a covered and labeled metal container for

disposal.[3]

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
Proper disposal of Ethyl 2-octynoate and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation
Collect all liquid Ethyl 2-octynoate waste in a designated, leak-proof, and clearly labeled

hazardous waste container. The container should be compatible with organic esters.

Do not mix Ethyl 2-octynoate waste with other waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department.

Contaminated Materials
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Dispose of any materials that have come into contact with Ethyl 2-octynoate, such as

pipette tips, contaminated gloves, and absorbent pads, in a designated solid hazardous

waste container.

Labeling
Clearly label all waste containers with "Hazardous Waste," the full chemical name "Ethyl 2-
octynoate," and the associated hazards (e.g., "Skin Sensitizer," "Irritant").

Storage and Pickup
Store sealed hazardous waste containers in a designated, well-ventilated, and secure waste

accumulation area.

Arrange for waste pickup through your institution's EHS department.

Experimental Workflow Visualization
The following diagram illustrates the key steps for the safe handling and disposal of Ethyl 2-
octynoate.
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Workflow for Safe Handling and Disposal of Ethyl 2-octynoate

1. Preparation

2. Handling Procedure

3. Waste Disposal

4. Post-Handling

Verify Fume Hood Operation

Check Safety Shower & Eyewash

Gather Materials & PPE

Don Appropriate PPE

Conduct Experiment in Fume Hood

Keep Containers Closed

Segregate Liquid & Solid Waste

Label Waste Containers

Store in Designated Area

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Ethyl 2-octynoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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